Cas no 23674-86-4 (Difluprednate)

Difluprednate (durezol) is a kind of corticosteroid, which is thought to play a role by inducing lipocortin to inhibit phospholipase A2 Difluprednate can act on postoperative eye pain and inflammation

Difluprednate structure

Product Name:Difluprednate

CAS No:23674-86-4

Molecular Formula:C₂₇H₃₄F₂O₇

Molecular Weight:508.56

MDL:MFCD00214273

CID:52352

PubChem ID:443936

Difluprednate Properties

Names and Identifiers

- Difluprednate
- 6a,9a-Difluoroprednisolone 21-acetate 17-butyrate
- [(6S,8S,9R,10S,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
- 6ALPHA,9ALPHA-DIFLUOROPREDNISOLONE 21-ACETATE 17-BUTYRATE
- DFBA
- Difluoroprednisolone butyrate acetate
- Durezol
- Epitopic
- Myser
- UNII-S8A06QG2QE
- 6α,9α-Difluoroprednisolone-21-acetate-17-butyrate
- EN300-7378069
- (1R,3aS,3bS,5S,9aS,9bR,10S,11aS)-1-[2-(acetyloxy)acetyl]-5,9b-difluoro-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl butanoate
- DIFLUPREDNATE (MART.)
- DIFLUPREDNATE [MI]
- AKOS027326853
- 6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-butyrate
- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6.alpha.,11.beta.)-
- HY-17569
- Difluprednatum
- EINECS 245-815-4
- st60-1
- (6S,8S,9R,10S,11S,13S,14S,17R)-17-(2-acetoxyacetyl)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl butyrate
- Difluprednatum (INN-Latin)
- MLS001148580
- DTXSID0046773
- AS-15800
- 6alpha-9-Difluoroprednisolone 21-acetate 17-butyrate
- DIFLUPREDNATE [JAN]
- DIFLUPREDNATE [WHO-DD]
- 6 alpha ,9 alpha -Difluoroprednisolone 21-acetate 17-butyrate
- DIFLUPREDNATE [VANDF]
- Difluprednato [INN-Spanish]
- S8A06QG2QE
- MFCD00214273
- Q736113
- s4095
- Difluprednate Ophthalmic Emulsion
- SCHEMBL4580
- CHEMBL1201749
- WYQPLTPSGFELIB-JTQPXKBDSA-N
- GTPL7474
- Difluprednato
- 6-alpha,9-alpha-Difluoroprednisolone 17-butyrate 21-acetate
- NCGC00168749-01
- CAS-23674-86-4
- (1R,2S,8S,10S,11S,14R,15S,17S)-14-[2-(acetyloxy)acetyl]-1,8-difluoro-17-hydroxy-2,15-dimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-14-yl butanoate
- W-6309
- SR-01000000265
- MLS000028663
- Difluprednate Ophthalmic
- A932746
- Difluprednato (INN-Spanish)
- Tox21_112628
- HMS2231D18
- Pregna-1,4-diene-3,20-dione, 6-alpha,9-difluoro-11-beta,17,21-trihydroxy-, 21-acetate, 17-butyrate
- Opera_ID_1287
- Durezol (TN)
- 6alpha,9alpha-Difluoroprednisolone 21-acetate 17-butyrate, >=98%
- CM 9155
- CHEBI:31485
- NS00050777
- DB06781
- 6 alpha-9-difluoroprednisolone 21-acetate 17-butyrate
- MLS001333701
- CCG-269762
- SR-01000000265-4
- SMR000058924
- DIFLUPREDNATE [ORANGE BOOK]
- 23674-86-4
- Difluprednatum [INN-Latin]
- DIFLUPREDNATE [INN]
- DIFLUPREDNATE [MART.]
- Q-101389
- DIFLUPREDNATE [USAN]
- W 6309
- Difluprednate [USAN:INN:JAN]
- D5579
- AB00383058_10
- DTXCID8026773
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6a,11b)-
- Difluprednate (JAN/USAN/INN)
- (6alpha,11beta)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion
- 'MLS001148580-01!6ALPHA,9ALPHA-DIFLUOROPREDNISOLONE 21-ACETATE 17-BUTYRATE'
- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6alpha,11beta)-
- D07AC19
- D01266
- 21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione (6alpha,11beta)-
- 6alpha,9alpha-Difluorprednisolon-17-butyrat-21-acetat
- DA-52531
- GLXC-20123
- +Expand
- MDL： MFCD00214273
- InChIKey： WYQPLTPSGFELIB-JTQPXKBDSA-N
- Inchi： 1S/C27H34F2O7/c1-5-6-23(34)36-26(22(33)14-35-15(2)30)10-8-17-18-12-20(28)19-11-16(31)7-9-24(19,3)27(18,29)21(32)13-25(17,26)4/h7,9,11,17-18,20-21,32H,5-6,8,10,12-14H2,1-4H3/t17-,18-,20-,21?,24-,25-,26-,27-/m0/s1
- SMILES： O=C([C@]([C@]12C)(CC[C@@]1([H])[C@@](C[C@H](F)C3=CC4=O)([H])[C@@](F)([C@]3(C=C4)C)[C@@H](O)C2)OC(CCC)=O)COC(C)=O

Computed Properties

Exact Mass: 508.22726g/mol
Surface Charge: 0
XLogP3: 3.4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 8
Monoisotopic Mass: 508.22726g/mol
Monoisotopic Mass: 508.22726g/mol
Topological Polar Surface Area: 107Å²
Heavy Atom Count: 36
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.51950
PSA: 106.97000
Merck: 3152
Refractive Index: 1.544
Boiling Point: 600.3±55.0 °C at 760 mmHg
Melting Point: 191.0 to 195.0 deg-C
Flash Point: 316.9±31.5 °C
Color/Form: No data available
Specific Rotation: D22 +31.7° (c = 0.5 in dioxane)
Density: 1.1869 (estimate)

Difluprednate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003A2Y-5mg	(6α,11β)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion	23674-86-4	95%	5mg	$48.00	2024-05-23
A2B Chem LLC	AB52234-5mg	(6α,11β)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion	23674-86-4	95%	5mg	$32.00
Aaron	AR003ABA-50mg	(6α,11β)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion	23674-86-4		50mg	$48.00
abcr	AB493672-10 mg	Difluprednate; .	23674-86-4		10mg	€89.40
Axon Medchem	1428-10 mg	Difluprednate	23674-86-4	99%	10mg	€75.00	2023-07-10
Chemenu	CM394331-50mg	Difluprednate	23674-86-4	95%+	50mg	$51	2023-01-01
DC Chemicals	DC9551-1 g	Difluprednate	23674-86-4	>98%	1g	$400.0	2022-02-28
Enamine	EN300-7378069-0.05g		23674-86-4		0.05g	$2755.0
eNovation Chemicals LLC	D764358-100mg	(6,11)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion	23674-86-4	98%	100mg	$175	2022-10-13
MedChemExpress	HY-17569-10mM*1mLinDMSO	Difluprednate	23674-86-4	99.53%	10mM*1mLinDMSO	￥1228	2022-05-18